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Compound of Interest

Compound Name: 4-Bromo-2-methanesulfonylphenol

CAS No.: 88041-67-2

Cat. No.: B1281765

Get Quote

The structural elucidation of any novel or target compound is the bedrock of chemical and

pharmaceutical research. For 4-Bromo-2-methanesulfonylphenol (Molecular Formula:

C₇H₇BrO₃S), a multi-faceted approach employing Nuclear Magnetic Resonance (NMR),

Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) is essential for unambiguous

confirmation of its identity. Each technique provides a unique piece of the structural puzzle, and

together, they form a self-validating system of characterization.

The molecule possesses a phenol ring substituted with three distinct functional groups: a

hydroxyl (-OH), a bromine atom (-Br), and a methanesulfonyl (-SO₂CH₃) group. The electronic

interplay between the electron-donating hydroxyl group and the strongly electron-withdrawing

sulfonyl group, ortho to each other, creates a unique electronic environment that is reflected in

its spectral properties.

Caption: Structure of 4-Bromo-2-methanesulfonylphenol with atom numbering.

Proton Nuclear Magnetic Resonance (¹H NMR)
Spectroscopy
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¹H NMR spectroscopy provides detailed information about the number of different types of

protons and their connectivity within a molecule.

Predicted ¹H NMR Spectrum
The chemical shift of aromatic protons is heavily influenced by the electronic effects of the

substituents on the ring.[1] Electron-donating groups (like -OH) shield nearby protons (shifting

them upfield to lower ppm values), while electron-withdrawing groups (like -SO₂CH₃) deshield

them (shifting them downfield to higher ppm values).[1]

Aromatic Protons (H-3, H-5, H-6): We anticipate three distinct signals in the aromatic region

(typically 6.5-8.0 ppm).

H-6: This proton is ortho to the electron-donating -OH group and meta to the electron-

withdrawing -SO₂CH₃ and -Br groups. The strong ortho-donating effect of the hydroxyl

group is expected to shift this proton significantly upfield. It will appear as a doublet due to

coupling with H-5.

H-5: This proton is meta to the -OH and -SO₂CH₃ groups but ortho to the -Br atom. It will

be split into a doublet of doublets by its neighbors, H-6 (ortho coupling) and H-3 (meta

coupling). Its chemical shift will be intermediate.

H-3: This proton is ortho to the strongly electron-withdrawing -SO₂CH₃ group and meta to

the -OH and -Br groups. The powerful deshielding effect of the ortho-sulfonyl group will

shift this proton the furthest downfield. It will appear as a doublet due to the small meta-

coupling to H-5.

Methanesulfonyl Protons (-SO₂CH₃): The three protons on the methyl group are equivalent

and will appear as a sharp singlet. Due to the strong deshielding effect of the attached

sulfonyl group, this signal is expected to appear around 3.1-3.3 ppm.

Phenolic Proton (-OH): This proton will appear as a broad singlet. Its chemical shift is highly

variable and depends on concentration, solvent, and temperature, but typically appears

between 5-8 ppm. It can be confirmed by its disappearance upon adding a drop of D₂O to

the NMR tube.[2]

Summary of Predicted ¹H NMR Data
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Proton Assignment Predicted δ (ppm) Multiplicity
Coupling Constant
(J, Hz)

H-3 7.8 - 8.0 d Jmeta = ~2.5 Hz

H-5 7.3 - 7.5 dd
Jortho = ~8.5 Hz,

Jmeta = ~2.5 Hz

H-6 7.0 - 7.2 d Jortho = ~8.5 Hz

-SO₂CH₃ 3.1 - 3.3 s -

-OH 5.0 - 8.0 br s -

Experimental Protocol: ¹H NMR Acquisition
Sample Preparation: Dissolve approximately 5-10 mg of the purified 4-Bromo-2-
methanesulfonylphenol in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

Internal Standard: Add tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

Transfer: Filter the solution into a 5 mm NMR tube.

Instrumentation: Place the sample in the NMR spectrometer.[3]

Acquisition: Acquire the spectrum on a 400 MHz (or higher) instrument. Key parameters

include a 30-degree pulse angle, an acquisition time of ~3 seconds, and a relaxation delay of

2 seconds. A total of 16-32 scans are typically sufficient for a high signal-to-noise ratio.

Processing: Process the resulting Free Induction Decay (FID) with a Fourier transform,

followed by phase and baseline correction. Calibrate the spectrum by setting the TMS peak

to 0.00 ppm.

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR)
Spectroscopy
¹³C NMR spectroscopy identifies all unique carbon environments within a molecule. The

chemical shifts are highly sensitive to the electronic effects of substituents.[4]
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Predicted ¹³C NMR Spectrum
With seven unique carbon atoms, seven distinct signals are expected in the proton-decoupled

¹³C NMR spectrum. The chemical shifts can be predicted by starting with the baseline value for

benzene (128.5 ppm) and adding established Substituent Chemical Shift (SCS) increments.[5]

C-1 (C-OH): The hydroxyl group is strongly shielding, but the attached oxygen is deshielding.

This carbon will be downfield, influenced also by the ortho-sulfonyl group.

C-2 (C-SO₂CH₃): This carbon, directly attached to the strongly withdrawing sulfonyl group,

will be significantly influenced and its position can be complex to predict without specific SCS

data for the -SO₂Me group in this context.

C-3: Ortho to the sulfonyl group and meta to the hydroxyl, this carbon will be deshielded.

C-4 (C-Br): The bromine atom has a moderate, shielding effect on the ipso-carbon.

C-5: Ortho to the bromine and meta to the hydroxyl and sulfonyl groups, its shift will be

moderately affected.

C-6: Ortho to the hydroxyl group, this carbon will be shielded and appear further upfield

compared to other CH carbons.

C-7 (-SO₂CH₃): The methyl carbon will be significantly deshielded by the sulfonyl group,

typically appearing in the 40-45 ppm range.

Summary of Predicted ¹³C NMR Data
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Carbon Assignment Predicted δ (ppm)

C-1 155 - 158

C-2 130 - 135

C-3 138 - 142

C-4 115 - 118

C-5 125 - 128

C-6 118 - 122

C-7 (-SO₂CH₃) 40 - 45

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by detecting the

absorption of infrared radiation corresponding to specific bond vibrations.

Predicted IR Spectrum
The spectrum of 4-Bromo-2-methanesulfonylphenol is expected to be dominated by

absorptions from the hydroxyl, sulfonyl, and aromatic functionalities.

O-H Stretch (Phenol): A very strong and broad absorption band is expected in the range of

3200-3550 cm⁻¹, characteristic of a hydrogen-bonded hydroxyl group.[6]

Aromatic C-H Stretch: A medium intensity absorption will appear just above 3000 cm⁻¹

(typically 3030-3100 cm⁻¹).

Aliphatic C-H Stretch: Absorptions from the methyl group C-H stretching will be observed just

below 3000 cm⁻¹ (typically 2850-2960 cm⁻¹).

S=O Asymmetric & Symmetric Stretch (Sulfonyl): Two very strong and sharp absorptions are

the hallmark of a sulfonyl group. The asymmetric stretch is expected around 1300-1350 cm⁻¹

and the symmetric stretch around 1140-1160 cm⁻¹.
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C=C Aromatic Ring Stretch: Medium to strong intensity peaks will appear in the 1450-1600

cm⁻¹ region, characteristic of the benzene ring.

C-O Stretch (Phenol): A strong absorption band is expected around 1200-1250 cm⁻¹.

Fingerprint Region (<1000 cm⁻¹): This region will contain complex vibrations, including C-H

out-of-plane bending and a C-Br stretching vibration (typically 500-650 cm⁻¹).

Summary of Predicted IR Data

Functional Group Vibration Type
Predicted
Wavenumber
(cm⁻¹)

Intensity

Phenol O-H Stretch 3200 - 3550 Strong, Broad

Aromatic C-H Stretch 3030 - 3100 Medium

Methyl C-H Stretch 2850 - 2960 Weak-Medium

Sulfonyl
S=O Asymmetric

Stretch
1300 - 1350 Strong, Sharp

Sulfonyl
S=O Symmetric

Stretch
1140 - 1160 Strong, Sharp

Aromatic C=C Stretch 1450 - 1600 Medium-Strong

Phenol C-O Stretch 1200 - 1250 Strong

Aryl Halide C-Br Stretch 500 - 650 Medium

Experimental Protocol: ATR-FTIR Acquisition
Attenuated Total Reflectance (ATR) is a modern technique that requires minimal sample

preparation.[7]

Instrument Setup: Ensure the ATR crystal (typically diamond) is clean by wiping it with a

solvent like isopropanol and collecting a background spectrum.
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Sample Application: Place a small amount of the solid 4-Bromo-2-methanesulfonylphenol
sample directly onto the ATR crystal.

Apply Pressure: Use the built-in pressure clamp to ensure firm and even contact between

the sample and the crystal surface.[8]

Data Collection: Collect the sample spectrum. Typically, 16-32 scans are co-added at a

resolution of 4 cm⁻¹ to obtain a high-quality spectrum.

Cleanup: After analysis, retract the pressure clamp, remove the sample, and clean the

crystal surface with a solvent-moistened wipe.

Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio (m/z) of a molecule

and its fragments, allowing for the determination of the molecular weight and elucidation of the

molecular structure.

Predicted Mass Spectrum (Electron Ionization)
Molecular Ion (M⁺): The most critical feature will be the molecular ion peak. Due to the

presence of a bromine atom, which has two major isotopes (⁷⁹Br and ⁸¹Br) in an approximate

1:1 natural abundance, we expect to see a characteristic pair of peaks of nearly equal

intensity at M⁺ and M+2.[9]

For C₇H₇⁷⁹BrO₃S, the nominal mass is 266 Da.

For C₇H₇⁸¹BrO₃S, the nominal mass is 268 Da.

Therefore, a distinctive [M]⁺/[M+2]⁺ doublet at m/z 266/268 is predicted.

Key Fragmentation Pathways: Electron Ionization (EI) is a high-energy technique that will

cause significant fragmentation.

Loss of Methyl Radical: Alpha-cleavage of the C-S bond can lead to the loss of a methyl

radical (·CH₃, 15 Da), resulting in a fragment at m/z 251/253.
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Loss of SO₂: A common fragmentation pathway for aromatic sulfones is the rearrangement

and elimination of sulfur dioxide (SO₂, 64 Da).[10] This would produce a significant ion at

m/z 202/204.

Cleavage of C-S Bond: Homolytic cleavage of the aryl-sulfur bond can lead to the loss of

the methanesulfonyl radical (·SO₂CH₃, 79 Da), giving a bromophenol radical cation at m/z

187/189.

Loss of Bromine: Loss of a bromine radical (·Br, 79/81 Da) from the molecular ion would

yield a fragment at m/z 187.

Summary of Predicted Key Fragments
m/z (⁷⁹Br/⁸¹Br) Fragment Identity Notes

266 / 268 [C₇H₇BrO₃S]⁺ Molecular Ion (M⁺)

251 / 253 [M - CH₃]⁺ Loss of methyl radical

202 / 204 [M - SO₂]⁺ Loss of sulfur dioxide

187 / 189 [M - SO₂CH₃]⁺
Loss of methanesulfonyl

radical

187 [M - Br]⁺ Loss of bromine radical

Experimental Protocol: GC-MS (EI) Acquisition
Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a volatile

solvent like dichloromethane or ethyl acetate.

GC Separation: Inject 1 µL of the solution into a Gas Chromatograph equipped with a

suitable capillary column (e.g., a 5% phenyl-polysiloxane column). Use a temperature

program to ensure separation and elution of the compound (e.g., start at 100°C, ramp to

280°C at 10°C/min).[11]

Ionization: As the compound elutes from the GC column, it enters the ion source of the mass

spectrometer, where it is bombarded with high-energy electrons (typically 70 eV).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://pubmed.ncbi.nlm.nih.gov/18059004/
https://www.mdpi.com/1420-3049/27/23/8217
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281765?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass Analysis: The resulting ions are accelerated and separated by a mass analyzer (e.g., a

quadrupole) based on their m/z ratio.

Detection: The detector records the abundance of each ion, generating the mass spectrum.

Spectroscopic Analysis Workflow

Purified Compound
(4-Bromo-2-methanesulfonylphenol)

Sample Preparation
(Dissolution in Deuterated Solvent)

Sample Preparation
(Neat Solid/Liquid)

Sample Preparation
(Dilute solution in volatile solvent)

NMR Spectroscopy
(¹H, ¹³C)

Structure Elucidation
(Connectivity, Proton/Carbon Environments)

Data Integration & Final ReportIR Spectroscopy
(ATR-FTIR)

Functional Group ID
(-OH, -SO₂, C=C)

GC-MS Analysis
(Electron Ionization)

Structural Confirmation
(Molecular Weight, Fragmentation)

Click to download full resolution via product page

Caption: General experimental workflow for spectroscopic analysis.

Conclusion
This guide outlines the predicted ¹H NMR, ¹³C NMR, IR, and MS spectral data for 4-Bromo-2-
methanesulfonylphenol. By understanding the underlying principles of how substituents

influence spectral outcomes, researchers can confidently use this information to guide the

synthesis, purification, and final identification of this and related compounds. The provided

protocols represent standard, robust methodologies for acquiring high-quality data, ensuring

scientific integrity and trustworthiness in experimental results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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